Cas no 119738-13-5 (1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol)

1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a methyl group at the 3-position and a hydroxyethyl moiety at the 5-position. This structure imparts unique reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The oxadiazole ring contributes to its metabolic stability, while the hydroxyl group enhances solubility and provides a handle for further functionalization. Its balanced lipophilicity and polarity make it suitable for applications requiring precise molecular tuning. The compound’s synthetic versatility and robust stability under various conditions underscore its utility in medicinal chemistry and material science research.
1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol structure
119738-13-5 structure
Product name:1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol
CAS No:119738-13-5
MF:C5H8N2O2
MW:128.12922
CID:132268
PubChem ID:19764155

1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole-5-methanol, alpha,3-dimethyl- (9CI)
    • 1,2,4-Oxadiazole-5-methanol,a,3-dimethyl-
    • CS-0200421
    • 119738-13-5
    • E82390
    • Z1124735945
    • 1,2,4-Oxadiazole-5-methanol,alpha,3-dimethyl-(9ci)
    • EN300-73549
    • SCHEMBL9449738
    • AKOS012650509
    • 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol
    • 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanol
    • 1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol
    • Inchi: InChI=1S/C5H8N2O2/c1-3(8)5-6-4(2)7-9-5/h3,8H,1-2H3
    • InChI Key: IZIZOMNWXFKESX-UHFFFAOYSA-N
    • SMILES: CC(C1ON=C(C)N=1)O

Computed Properties

  • Exact Mass: 128.05864
  • Monoisotopic Mass: 128.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 99
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 59.2A^2

Experimental Properties

  • PSA: 59.15

1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-73549-10.0g
1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol
119738-13-5 95%
10g
$2638.0 2023-05-03
Chemenu
CM488580-1g
1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanol
119738-13-5 97%
1g
$602 2023-02-18
Aaron
AR0099BF-2.5g
1,2,4-Oxadiazole-5-methanol, alpha,3-dimethyl- (9CI)
119738-13-5 95%
2.5g
$1678.00 2025-01-23
Aaron
AR0099BF-100mg
1,2,4-Oxadiazole-5-methanol, alpha,3-dimethyl- (9CI)
119738-13-5 95%
100mg
$303.00 2025-01-23
Aaron
AR0099BF-500mg
1,2,4-Oxadiazole-5-methanol, alpha,3-dimethyl- (9CI)
119738-13-5 95%
500mg
$685.00 2025-01-23
Aaron
AR0099BF-250mg
1,2,4-Oxadiazole-5-methanol, alpha,3-dimethyl- (9CI)
119738-13-5 95%
250mg
$423.00 2025-01-23
A2B Chem LLC
AE30879-2.5g
1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanol
119738-13-5 95%
2.5g
$2156.00 2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1271091-500mg
1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol
119738-13-5 97%
500mg
¥11232.00 2024-08-09
A2B Chem LLC
AE30879-100mg
1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanol
119738-13-5 95%
100mg
$406.00 2024-04-20
A2B Chem LLC
AE30879-500mg
1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanol
119738-13-5 95%
500mg
$893.00 2024-04-20

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